Cas no 62269-67-4 (Phosphonic acid, [1-(diethylamino)cyclohexyl]-, di-2-propenyl ester)

• Product name: Phosphonic acid, [1-(diethylamino)cyclohexyl]-, di-2-propenyl ester
• CAS No: 62269-67-4
• MF: C₁₆H₃₀NO₃P
• MW: 315.388065814972
• CID: 451607
• PubChem ID: 71388055

Phosphonic acid, [1-(diethylamino)cyclohexyl]-, di-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [1-(diethylamino)cyclohexyl]-, di-2-propenyl ester
• 1-bis(prop-2-enoxy)phosphoryl-N,N-diethylcyclohexan-1-amine
• 62269-67-4
• DTXSID70810133
• Diprop-2-en-1-yl [1-(diethylamino)cyclohexyl]phosphonate

• Inchi： InChI=1S/C16H30NO3P/c1-5-14-19-21(18,20-15-6-2)16(17(7-3)8-4)12-10-9-11-13-16/h5-6H,1-2,7-15H2,3-4H3
• InChI Key： RIJROWNBFIVJRZ-UHFFFAOYSA-N
• SMILES： CCN(CC)C1(CCCCC1)P(=O)(OCC=C)OCC=C

Computed Properties

• Exact Mass: 315.1965
• Monoisotopic Mass: 315.19633082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 38.77
• LogP: 4.58690